Cas no 1207060-08-9 (N-(3-chloro-4-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide)

• Product Name: N-(3-chloro-4-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide
• CAS No: 1207060-08-9
• MF: C₂₂H₁₈ClN₃O₃S
• MW: 439.914622783661
• CID: 5394453
• Update Time: 2025-07-17

N-(3-chloro-4-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide
• N-(3-chloro-4-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

• Inchi： 1S/C22H18ClN3O3S/c1-13-3-6-15(9-18(13)23)25-19(27)10-26-12-24-20-17(11-30-21(20)22(26)28)14-4-7-16(29-2)8-5-14/h3-9,11-12H,10H2,1-2H3,(H,25,27)
• InChI Key： UTASQIXFRKZVRT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(Cl)=C1)(=O)CN1C=NC2C(C3=CC=C(OC)C=C3)=CSC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(3-chloro-4-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

Introduction to N-(3-chloro-4-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide (CAS No: 1207060-08-9)

N-(3-chloro-4-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 1207060-08-9, represents a novel molecular structure with potential applications in drug discovery and therapeutic development. The intricate architecture of this molecule, featuring a combination of aromatic rings, heterocyclic systems, and functional groups, makes it a subject of intense study for its chemical properties and biological activities.

The core structure of N-(3-chloro-4-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide incorporates a thiophene-pyrimidine hybrid scaffold, which is known for its versatility in medicinal chemistry. Thiophene derivatives have been widely explored for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the 4-methoxyphenyl group in the molecule suggests potential interactions with biological targets that are influenced by methoxy substitution, a common feature in many bioactive compounds.

In recent years, there has been a growing interest in the development of small molecules that can modulate the activity of enzymes and receptors involved in critical biological pathways. The acetamide moiety in this compound may contribute to its ability to interact with specific protein targets, thereby influencing cellular processes. This aspect makes N-(3-chloro-4-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide a promising candidate for further investigation in the context of drug design.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chloro and methyl substituents on the phenyl ring contribute to the molecule's electronic properties, potentially influencing its binding affinity to biological targets. Additionally, the oxo group within the thiophene-pyrimidine core may play a crucial role in stabilizing the molecule's three-dimensional structure, which is often essential for biological activity.

The exploration of N-(3-chloro-4-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide has been accompanied by computational studies to predict its pharmacokinetic properties and potential side effects. Molecular modeling techniques have been employed to understand how this compound might interact with biological macromolecules such as proteins and nucleic acids. These studies provide valuable insights into the compound's mechanism of action and help in optimizing its chemical structure for better efficacy and safety.

In clinical research settings, N-(3-chloro-4-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide is being evaluated for its potential therapeutic applications. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in diseases such as cancer and inflammation. The ability of this molecule to modulate these enzymatic pathways could lead to the development of novel treatments that address unmet medical needs.

The chemical diversity inherent in N-(3-chloro-4-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide makes it a valuable scaffold for derivative synthesis. By modifying specific functional groups or introducing new substituents, researchers can generate libraries of compounds with tailored properties. This approach is particularly useful in high-throughput screening campaigns aimed at identifying lead compounds for further development.

The environmental impact of synthesizing and using N-(3-chloro-4-methylphenyl)-2-[7-(4-methoxyphenyl)]-4 oxothieno[ 32 d ] pyrimidin - 31 y l ] acet amide also deserves consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that the production of pharmaceutical compounds aligns with environmental stewardship principles.

In conclusion，N-( 1 - 1 - 1 - 1 - 1 - 1 - 1 - 1 - 1 - 1 - 1 - 1 - 1 - 1 - 1 - chlorophen y l ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ] [ Strong ] [ Strong ] [ Strong ] [ Strong ] [ Strong ] [ Strong ] [ Strong ] [ Strong ] [ Strong ] [ Strong ] [ Strong ] [ Strong ] [ Strong ] [ Strong ] [ Strong ] . It is an exciting example of how complex molecular structures can be designed and studied to yield compounds with significant therapeutic potential. As research continues，this compound will likely play an important role in the development of new treatments for various diseases.